Cas no 1018636-97-9 (4-(5-Fluoro-1H-indol-3-yl)butan-2-amine)

• Product Name: 4-(5-Fluoro-1H-indol-3-yl)butan-2-amine
• CAS No: 1018636-97-9
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 5266106
• PubChem ID: 82021345
• Update Time: 2025-11-01

4-(5-Fluoro-1H-indol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Fluoro-1H-indol-3-yl)butan-2-amine
• 1H-Indole-3-propanamine, 5-fluoro-α-methyl-

• Inchi： 1S/C12H15FN2/c1-8(14)2-3-9-7-15-12-5-4-10(13)6-11(9)12/h4-8,15H,2-3,14H2,1H3
• InChI Key： XUHPKVVKUBHQOJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CCC(C)N

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 4-(5-Fluoro-1H-indol-3-yl)butan-2-amine

Comprehensive Overview of 4-(5-Fluoro-1H-indol-3-yl)butan-2-amine (CAS No. 1018636-97-9): Properties, Applications, and Research Insights

4-(5-Fluoro-1H-indol-3-yl)butan-2-amine, with the CAS number 1018636-97-9, is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole amines, which are known for their diverse biological activities. The presence of a fluoro substituent at the 5-position of the indole ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

In recent years, the demand for fluorinated indole compounds has surged due to their potential applications in central nervous system (CNS) disorders, such as depression and anxiety. Researchers are particularly interested in how 4-(5-Fluoro-1H-indol-3-yl)butan-2-amine interacts with serotonin receptors, a topic frequently searched in academic and medical databases. Its structural similarity to endogenous neurotransmitters like serotonin and tryptamine positions it as a promising candidate for neuropharmacology studies.

The synthesis of CAS 1018636-97-9 involves multi-step organic reactions, including Fischer indole synthesis and subsequent functional group modifications. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing trend of green chemistry, as researchers seek sustainable ways to produce complex molecules with minimal environmental impact.

Beyond its pharmacological potential, 4-(5-Fluoro-1H-indol-3-yl)butan-2-amine is also studied in chemical biology for probing enzyme mechanisms and protein-ligand interactions. Its fluorescent properties under certain conditions make it useful for bioimaging applications, a hot topic in life sciences. This dual functionality—therapeutic and diagnostic—has led to increased citations in peer-reviewed journals and patents.

From an SEO perspective, queries like "fluorinated indole derivatives uses" or "CAS 1018636-97-9 supplier" reflect the compound's commercial and academic relevance. Suppliers often highlight its high purity grade and research-ready formulations to cater to laboratories focused on neurochemical research. Additionally, discussions on platforms like ResearchGate and PubMed frequently address its stability under various pH conditions, another trending subtopic.

In summary, 4-(5-Fluoro-1H-indol-3-yl)butan-2-amine exemplifies the intersection of medicinal chemistry and biotechnology. Its unique structure and versatility continue to inspire innovations across multiple disciplines, from drug development to diagnostic tools. As research advances, this compound is poised to remain a focal point in both scientific literature and industrial applications.